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Compound of Interest

Compound Name:
(R)-(+)-1-Benzylamino-3-phenoxy-

2-propanol

Cat. No.: B12582807

Get Quote

A Critical Chiral Scaffold in Beta-Adrenergic and Anticonvulsant Drug Discovery[1][2][3]

Executive Summary
(R)-N-benzyl-3-phenoxy-2-hydroxypropylamine (CAS: 203309-98-2) is a high-value chiral

amino alcohol intermediate.[1][2] It serves as a fundamental building block in the synthesis of

aryloxypropanolamine beta-blockers and has emerged as a scaffold of interest in the

development of sodium channel modulators for anticonvulsant therapy.[1][2] Unlike simple

achiral amines, the specific (R)-configuration of the hydroxyl group is pharmacologically critical,

often dictating the binding affinity to

-adrenergic receptors and voltage-gated ion channels.[1][2] This guide details the
physicochemical properties, synthesis pathways, and experimental protocols for leveraging this
molecule in drug development.[1][2]

Chemical Identity & Physicochemical Properties
The molecule features a core propanol backbone flanked by a phenoxy ether and a

benzylamine moiety.[1][2][4] Its lipophilicity and hydrogen-bonding capacity make it an ideal

probe for membrane-bound receptors.[1][2]
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Key Identifiers
Property Detail

IUPAC Name (2R)-1-(benzylamino)-3-phenoxypropan-2-ol

Common Name (R)-N-Benzyl-3-phenoxy-2-hydroxypropylamine

CAS Number 203309-98-2 (Specific (R)-isomer)

Molecular Formula

Molecular Weight 257.33 g/mol

Chirality (R)-enantiomer (C2 position)

Physicochemical Profile
Parameter Value / Observation Relevance

Physical State
White to off-white crystalline

solid

Ease of handling/weighing vs.

oils.[1][2]

Melting Point 44–46 °C
Low melting point requires cold

storage to prevent caking.[1][2]

Boiling Point 115 °C (at 14 mmHg)
High thermal stability under

reduced pressure.[1][2]

Solubility
Soluble in EtOH, DMSO, DCM;

Low in Water

Requires organic co-solvents

for biological assays.[1][2]

pKa (Calc) ~9.2 (Amine)
Protonated at physiological pH

(7.4).[1][2]

LogP ~2.5 – 3.0

Good membrane permeability

(CNS penetration potential).[1]

[2]

Synthesis & Stereochemistry
The synthesis of the (R)-enantiomer is strictly controlled to maintain optical purity.[1][2] The

preferred industrial route involves the regiospecific ring-opening of chiral epoxides.[1][2]
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Synthesis Pathway (Regiospecific Ring Opening)
The most robust method utilizes (R)-Phenyl Glycidyl Ether as the chiral starting material.[1][2]

The reaction with benzylamine proceeds via an

mechanism, attacking the less hindered carbon, preserving the stereocenter at C2.[1][2]

Reaction Scheme:

Precursor: (R)-Phenyl Glycidyl Ether (High ee%).[1][2]

Nucleophile: Benzylamine (1.0 - 1.2 eq).[1][2]

Solvent: Isopropanol or Ethanol (Protic solvents facilitate epoxide opening).[1][2]

Conditions: Reflux (60–80°C) for 2–4 hours.

(R)-Phenyl Glycidyl Ether
(Chiral Epoxide)

Transition State
(Amine Attack at C3)

 Reflux / iPrOH 

Benzylamine
(Nucleophile)

(R)-N-Benzyl-3-phenoxy-
2-hydroxypropylamine

 Ring Opening 

Click to download full resolution via product page

Figure 1: Regiospecific synthesis via nucleophilic ring opening of (R)-phenyl glycidyl ether.[1][2]

Stereochemical Integrity[1][2]
Risk: Racemization is negligible under neutral/basic reflux.[1][2] Avoid strong Lewis acids

which might promote

character and scrambling.[1][2]

Validation: Enantiomeric excess (ee) must be confirmed via Chiral HPLC (e.g., Chiralcel OD-

H column).[1][2]

Pharmacological Applications
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This scaffold is a "privileged structure" in medicinal chemistry, serving as a template for two

major classes of therapeutics.[1][2]

Beta-Adrenergic Receptor Antagonists (Beta-Blockers)
The aryloxypropanolamine core is the pharmacophore for most beta-blockers (e.g.,

Propranolol, Atenolol).[1][2]

Mechanism: The secondary hydroxyl group interacts with the Aspartate residue in the

receptor binding pocket.[1][2] The (S)-enantiomer of the final drug is usually more potent, but

the (R)-intermediate is crucial for structure-activity relationship (SAR) studies and

synthesizing specific diastereomers.[1][2]

Role of N-Benzyl: While most marketed beta-blockers have N-isopropyl or N-t-butyl groups,

the N-benzyl derivative shows unique lipophilic interactions and is often used as a precursor

(benzyl deprotection yields the primary amine for further diversification).[1][2]

Anticonvulsant Activity (Sodium Channel Blockade)
Research into functionalized amino acids (like Lacosamide) has expanded to amino alcohols.

[1][2]

Mechanism: Compounds with the

-benzyl-3-phenoxy-2-hydroxypropylamine motif have been screened for activity against
maximal electroshock (MES) induced seizures.[1][2]

Mode of Action: They likely stabilize the slow-inactivated state of voltage-gated sodium

channels (

,

), reducing neuronal hyperexcitability without blocking physiological firing.[1][2]

Experimental Protocols
Protocol A: Synthesis of (R)-N-Benzyl-3-phenoxy-2-
hydroxypropylamine
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Objective: Produce >98% pure (R)-isomer on a gram scale.

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Charge: Add (R)-Phenyl Glycidyl Ether (15.0 g, 100 mmol) and Isopropanol (100 mL).

Addition: Add Benzylamine (11.8 g, 110 mmol) dropwise over 10 minutes at room

temperature.

Reaction: Heat the mixture to reflux (82°C) and stir for 4 hours. Monitor consumption of

epoxide by TLC (Hexane:EtOAc 7:3).

Work-up:

Cool to room temperature.[1][2]

Concentrate under reduced pressure (Rotavap) to remove solvent and excess

benzylamine.[1][2]

The residue will solidify upon standing or cooling.[1][2]

Purification: Recrystallize from minimal hot Ethanol/Hexane (1:5 ratio).

Yield: Expect 20–22 g (80–85%).

Characterization:

1H NMR (CDCl3):

7.2-7.4 (m, 10H, Ar-H), 6.9 (m, 3H, Ar-H), 4.1 (m, 1H, CH-OH), 4.0 (d, 2H, O-CH2), 3.8 (s,
2H, N-CH2-Ph), 2.8 (m, 2H, N-CH2).[1][2]

Protocol B: Chiral Purity Analysis (HPLC)
Objective: Determine enantiomeric excess (ee%).[1][2]

Column: Daicel Chiralcel OD-H (4.6 x 250 mm).[1][2]

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1][2]
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Flow Rate: 1.0 mL/min.[1][2]

Detection: UV at 254 nm.[1][2]

Retention Times: (R)-isomer typically elutes after the (S)-isomer in this system (verify with

racemate standard).

Safety & Handling (MSDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin.[1][2] Potential sensitizer.[1][2]

Storage: Store at 2–8°C. Hygroscopic – keep tightly sealed.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.[1]

[2]

Visualization: Pharmacophore Mapping
The diagram below illustrates how the (R)-N-benzyl-3-phenoxy-2-hydroxypropylamine structure

maps to the standard Beta-Blocker pharmacophore.

Aryloxypropanolamine Core
(Scaffold)

Aromatic Ring (Phenoxy)
(Hydrophobic Pocket)

 Linker 

Chiral Hydroxyl (OH)
(H-Bond Donor/Acceptor)

 C2 Position 

Basic Amine (NH)
(Ionic Interaction)

 C3 Position 

N-Benzyl Group
(Lipophilic Tail)

 Substitution 

Click to download full resolution via product page

Figure 2: Pharmacophore mapping of the target molecule against beta-adrenergic binding

requirements.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12582807/docs#technical-guide-r-n-benzyl-3-
phenoxy-2-hydroxypropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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